Cas no 898437-23-5 (7-butyl-3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-butyl-3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 898437-23-5
• MF: C₂₂H₃₀N₆O₂
• MW: 410.512604236603
• CID: 5483129
• Update Time: 2025-10-28

7-butyl-3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 7-butyl-3,7-dihydro-3-methyl-8-[4-[(4-methylphenyl)methyl]-1-piperazinyl]-
• 7-butyl-3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C22H30N6O2/c1-4-5-10-28-18-19(25(3)22(30)24-20(18)29)23-21(28)27-13-11-26(12-14-27)15-17-8-6-16(2)7-9-17/h6-9H,4-5,10-15H2,1-3H3,(H,24,29,30)
• InChI Key： RVFDEZCLEXXNLG-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=C(C)C=C2)CC1

Additional information on 7-butyl-3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 7-butyl-3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 898437-23-5)

The compound 7-butyl-3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 898437-23-5) is a purine derivative with significant potential in pharmaceutical research. Its unique structure, featuring a butyl and methyl substituents, along with a piperazine moiety, makes it a subject of interest for drug discovery. Researchers are particularly intrigued by its potential applications in modulating adenosine receptors, which play a critical role in neurological and cardiovascular functions.

Recent studies have highlighted the growing demand for novel purine-based therapeutics, especially in treating conditions like inflammation and neurodegenerative diseases. The 7-butyl-3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione stands out due to its structural similarity to known adenosine receptor ligands. This has sparked discussions in scientific forums about its potential as a lead compound for developing new drugs.

One of the most searched questions in the field is: "How do purine derivatives interact with adenosine receptors?" This compound provides a compelling case study. Its piperazine group enhances binding affinity, while the butyl chain may improve pharmacokinetic properties. Such insights are invaluable for researchers exploring structure-activity relationships (SAR) in drug design.

From a synthetic chemistry perspective, the preparation of 7-butyl-3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves multi-step organic reactions. Key steps include N-alkylation of the purine core and piperazine coupling. These methods align with current trends in green chemistry, as researchers seek eco-friendly synthesis routes for complex molecules.

The compound's solubility and stability profile are also frequently discussed topics. Preliminary data suggests moderate solubility in organic solvents, which is crucial for formulation development. Additionally, its methylphenyl group may contribute to enhanced metabolic stability, a hot topic in medicinal chemistry circles.

In the context of drug repurposing, another trending research area, CAS No. 898437-23-5 could offer unexplored therapeutic avenues. Computational studies using AI-driven molecular docking have predicted potential off-target interactions, making it a candidate for investigating new indications beyond its primary research focus.

Quality control of this compound is another critical aspect. Analytical techniques like HPLC and mass spectrometry are essential for verifying purity, especially given the growing emphasis on research-grade chemicals in preclinical studies. This aligns with the pharmaceutical industry's push for stricter quality assurance standards.

Looking ahead, the scientific community is particularly interested in the toxicological profile of 7-butyl-3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione. While current data is limited, its structural features suggest a favorable safety profile, warranting further in vitro and in vivo studies. This mirrors the broader trend of translational research bridging laboratory findings to clinical applications.

In conclusion, 7-butyl-3-methyl-8-{4-(4-methylphenyl)methylpiperazin-1-yl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents an exciting frontier in pharmaceutical research. Its unique chemical architecture and potential biological activities position it as a valuable compound for advancing our understanding of purine-based drug development. As research progresses, this molecule may well emerge as a key player in addressing unmet medical needs through innovative therapeutic strategies.